Cas no 656226-64-1 (2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]-)
656226-64-1 structure
Product Name:2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]-
CAS No:656226-64-1
MF:C15H12N2O2S
MW:284.332982063293
CID:1689768
PubChem ID:58657057
Update Time:2025-04-21
2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]-
- 5-[1-(Phenylmethyl)-1H-pyrazol-3-yl]-2-thiophenecarboxylic acid
- 656226-64-1
- DTXSID501174043
- SCHEMBL5903879
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- Inchi: 1S/C15H12N2O2S/c18-15(19)14-7-6-13(20-14)12-8-9-17(16-12)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,19)
- InChI Key: YYASBIZZXXKYSM-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC=C1C1C=CN(CC2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 284.06206
- Monoisotopic Mass: 284.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 83.4Ų
Experimental Properties
- PSA: 55.12
2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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